Cas no 2757901-62-3 (2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine)

• Product Name: 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine
• CAS No: 2757901-62-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6129139
• PubChem ID: 165758513
• Update Time: 2025-06-13

2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2757901-62-3
• 2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine
• EN300-37337504
• 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine

• Inchi： 1S/C12H23N/c1-11(2)7-5-10(6-8-11)12(3,4)9-13/h5H,6-9,13H2,1-4H3
• InChI Key： POEJDLBIZWUOIR-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1=CCC(C)(C)CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine

Research Brief on 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine (CAS: 2757901-62-3): Recent Advances and Applications

The compound 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine (CAS: 2757901-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of this compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine may interact with specific receptors in the central nervous system, offering potential applications in the treatment of neurological disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier has been a focal point of these investigations, with researchers aiming to optimize its pharmacokinetic profile for clinical use.

In addition to its neurological applications, recent research has highlighted the compound's potential as a building block for the synthesis of more complex pharmaceutical agents. Its unique cyclohexenyl and amine functionalities make it a versatile intermediate in medicinal chemistry. Several studies have reported successful derivatization of this compound, leading to the development of novel analogs with enhanced biological activity and reduced toxicity. These advancements underscore the importance of 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine in drug discovery and development.

Another significant area of investigation has been the compound's metabolic stability and safety profile. Recent pharmacokinetic studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are critical for understanding the compound's therapeutic potential and for guiding future clinical trials. Researchers have also employed advanced computational modeling techniques to predict its interactions with various biological targets, further elucidating its mechanism of action.

Despite these promising developments, challenges remain in the optimization of 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine for therapeutic use. Issues such as dose-dependent toxicity and variability in patient response need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and to translate the compound's potential into viable therapeutic options.

In conclusion, the recent research on 2-(4,4-Dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine (CAS: 2757901-62-3) highlights its multifaceted potential in chemical biology and pharmaceutical applications. From its role in neurotransmitter modulation to its utility as a synthetic intermediate, this compound represents a promising avenue for future drug development. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges in its clinical translation.